Cas no 2680720-21-0 (1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680720-21-0
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 5632045
• PubChem ID: 165938765
• Update Time: 2025-06-28

1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• 2680720-21-0
• EN300-28292366
• 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H14BrNO3/c1-9(16)15-7-6-13(8-15,12(17)18)10-2-4-11(14)5-3-10/h2-5H,6-8H2,1H3,(H,17,18)
• InChI Key： RVPFDQHAELTCJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CN(C(C)=O)CC1

Computed Properties

• Exact Mass: 311.01571g/mol
• Monoisotopic Mass: 311.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2680720-21-0)

1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2680720-21-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, represents a promising candidate for the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid is C₁₄H₁₅BrNO₃, with a molecular weight of approximately 319.27 g/mol. The compound features a pyrrolidine ring substituted with an acetyl group and a 4-bromophenyl group, along with a carboxylic acid functional group. These structural elements contribute to its distinct chemical and biological properties.

Synthesis Methods: The synthesis of 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid has been explored through various routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 4-bromobenzaldehyde with an appropriate pyrrolidine derivative, followed by acetylation and carboxylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of transition-metal catalysts and microwave-assisted reactions.

Biological Activities: Extensive research has been conducted to evaluate the biological activities of 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, preliminary investigations suggest that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action: The mechanism by which 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid exerts its biological effects is not yet fully understood. However, current evidence suggests that it may interact with specific receptors or enzymes involved in inflammatory pathways. For instance, it has been observed to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation at the cellular level.

Clinical Applications: While still in the early stages of development, 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid holds promise for various clinical applications. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and osteoarthritis. Moreover, its analgesic effects could be harnessed for pain management in post-surgical settings or chronic pain syndromes.

Toxicity and Safety: Ensuring the safety of new compounds is a critical aspect of drug development. Preliminary toxicity studies on 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid have indicated that it is well-tolerated at therapeutic doses. However, further comprehensive toxicity assessments are necessary to fully understand its safety profile before advancing to clinical trials.

FUTURE DIRECTIONS: The future research on 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid is likely to focus on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts will be directed towards elucidating its exact mechanism of action and conducting more extensive preclinical studies to support its advancement into clinical trials.

In conclusion, 1-Acetyl-3-(4-bromophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2680720-21-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an exciting candidate for the development of new therapeutic agents targeting inflammatory disorders and chronic pain conditions.